Cas no 2137545-80-1 (2-(2-methylpropyl)-7-propyl-1,2,4triazolo1,5-apyridin-5-ol)

2-(2-Methylpropyl)-7-propyl-1,2,4-triazolo[1,5-a]pyridin-5-ol is a heterocyclic compound featuring a triazolopyridine core with methylpropyl and propyl substituents. Its unique structure confers potential advantages in applications such as pharmaceutical intermediates or agrochemical research, where selective reactivity and stability are critical. The presence of the hydroxyl group at the 5-position enhances its versatility for further functionalization, while the triazole ring may contribute to binding affinity in biologically active molecules. This compound’s well-defined molecular architecture makes it a valuable candidate for exploratory synthesis in medicinal chemistry or material science, particularly where tailored heterocyclic frameworks are required.
2-(2-methylpropyl)-7-propyl-1,2,4triazolo1,5-apyridin-5-ol structure
2137545-80-1 structure
Product Name:2-(2-methylpropyl)-7-propyl-1,2,4triazolo1,5-apyridin-5-ol
CAS No:2137545-80-1
MF:C13H19N3O
MW:233.309462785721
CID:5959652
PubChem ID:165470730
Update Time:2025-05-28

2-(2-methylpropyl)-7-propyl-1,2,4triazolo1,5-apyridin-5-ol Chemical and Physical Properties

Names and Identifiers

    • 2-(2-methylpropyl)-7-propyl-1,2,4triazolo1,5-apyridin-5-ol
    • 2-(2-methylpropyl)-7-propyl-[1,2,4]triazolo[1,5-a]pyridin-5-ol
    • 2137545-80-1
    • EN300-1077936
    • Inchi: 1S/C13H19N3O/c1-4-5-10-7-12-14-11(6-9(2)3)15-16(12)13(17)8-10/h7-9H,4-6H2,1-3H3,(H,14,15)
    • InChI Key: DQEWQFQACLUBJR-UHFFFAOYSA-N
    • SMILES: O=C1C=C(C=C2N=C(CC(C)C)NN21)CCC

Computed Properties

  • Exact Mass: 233.152812238g/mol
  • Monoisotopic Mass: 233.152812238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 418
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 44.7Ų

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Additional information on 2-(2-methylpropyl)-7-propyl-1,2,4triazolo1,5-apyridin-5-ol

Recent Advances in the Study of 2-(2-methylpropyl)-7-propyl-1,2,4triazolo1,5-apyridin-5-ol (CAS: 2137545-80-1)

The compound 2-(2-methylpropyl)-7-propyl-1,2,4triazolo1,5-apyridin-5-ol (CAS: 2137545-80-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its triazolopyridine core, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 2-(2-methylpropyl)-7-propyl-1,2,4triazolo1,5-apyridin-5-ol to enhance its bioavailability and target specificity. Researchers have employed advanced synthetic methodologies, including microwave-assisted synthesis and catalytic asymmetric reactions, to achieve high yields and purity. These efforts have been complemented by computational modeling studies to predict the compound's binding affinity to various biological targets, such as enzymes and receptors implicated in inflammatory and neurodegenerative diseases.

Pharmacological evaluations have revealed that 2-(2-methylpropyl)-7-propyl-1,2,4triazolo1,5-apyridin-5-ol exhibits potent inhibitory activity against key enzymes involved in oxidative stress pathways. In vitro and in vivo studies have demonstrated its efficacy in reducing reactive oxygen species (ROS) levels and mitigating cellular damage in models of neurodegenerative disorders, such as Alzheimer's and Parkinson's diseases. These findings suggest that the compound may serve as a promising lead for the development of neuroprotective agents.

In addition to its neuroprotective potential, recent research has explored the compound's anti-inflammatory properties. Studies have shown that 2-(2-methylpropyl)-7-propyl-1,2,4triazolo1,5-apyridin-5-ol can modulate the activity of pro-inflammatory cytokines and inhibit the nuclear factor-kappa B (NF-κB) signaling pathway. These effects have been observed in both acute and chronic inflammation models, highlighting the compound's broad therapeutic applicability.

Despite these promising results, challenges remain in the development of 2-(2-methylpropyl)-7-propyl-1,2,4triazolo1,5-apyridin-5-ol as a viable drug candidate. Issues such as metabolic stability, pharmacokinetics, and potential off-target effects need to be addressed through further preclinical studies. Ongoing research is focused on structural modifications to improve the compound's drug-like properties and reduce toxicity.

In conclusion, 2-(2-methylpropyl)-7-propyl-1,2,4triazolo1,5-apyridin-5-ol (CAS: 2137545-80-1) represents a promising scaffold for the development of novel therapeutic agents targeting oxidative stress and inflammation-related disorders. Continued research efforts are expected to provide deeper insights into its mechanism of action and optimize its pharmacological profile for clinical translation.

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